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Compound of Interest

Compound Name:
N-butyl-N-(4-

hydroxybutyl)nitrosamine

Cat. No.: B1215313 Get Quote

Essential Safety and Handling Guide for N-butyl-N-
(4-hydroxybutyl)nitrosamine
This document provides crucial safety protocols and logistical guidance for the handling and

disposal of N-butyl-N-(4-hydroxybutyl)nitrosamine (BBN), a carcinogen used in research to

induce urinary bladder cancer in animal models.[1][2][3] Adherence to these procedures is

mandatory to ensure the safety of all laboratory personnel.

Health Hazard Information
N-butyl-N-(4-hydroxybutyl)nitrosamine is classified as a Category 1B carcinogen and is

harmful if swallowed.[4][5][6] It can cause skin irritation, and its primary routes of entry are

inhalation and ingestion.[1] Pregnant or breastfeeding women should not work with BBN.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for N-butyl-N-(4-
hydroxybutyl)nitrosamine.
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Property Value Source

Chemical Formula C₈H₁₈N₂O₂ [1][4]

Molecular Weight 174.24 g/mol [7]

Physical State Liquid [1]

CAS Number 3817-11-6 [1][4]

Acute Toxicity (LD50) Oral (Rat): 1800 mg/kg [1][4][5]

Hazard Classification
Acute Toxicity 4 (Oral), Carc.

1B
[4]

Storage Temperature 2-8°C (Refrigerator) [8]

Operational Plan: Handling and Disposal
A rigorous operational plan is essential to minimize exposure risk. This includes engineering

controls, appropriate personal protective equipment (PPE), and specific handling and disposal

procedures.

Engineering Controls
Ventilation: All work involving BBN, including weighing, reconstitution, and dilution, must be

conducted within a certified chemical fume hood or a Class II Type B (preferred) or Type A2

biological safety cabinet (BSC).[1]

Designated Area: A specific area of the lab must be designated for BBN use. This area

should be clearly marked with warning signs.

Work Surfaces: Work should be performed over disposable absorbent pads to contain any

potential spills.[1]

Safety Equipment: A safety shower and eyewash station must be readily accessible.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the primary defense against chemical exposure.
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Task / Risk Level Required Personal Protective Equipment

Low Concentration/Volume

Gloves: Double nitrile gloves.[1] Eye Protection:

Chemical safety goggles.[1] Body Protection:

Standard lab coat. Secure gloves over the

sleeves.[1]

High Concentration/Volume

Gloves: Double nitrile or compatible chemical-

resistant gloves.[1] Eye Protection: Chemical

safety goggles.[1] Body Protection: Lab coat

and sleeve covers.[1] Respiratory: Mask (e.g.,

3M8835).[1]

Spill Cleanup (Major)

Gloves: Double nitrile gloves.[1] Eye Protection:

Safety goggles.[1] Body Protection: Gown or

chemical-resistant lab coat.[1][9] Respiratory: A

respirator is required.[1]

Animal Handling

Gloves: Double nitrile gloves.[1] Eye Protection:

Safety glasses with side shields.[9] Body

Protection: Disposable gown.[9] Respiratory: A

respirator is recommended, especially when

handling bedding.[1]

Experimental Workflow and Handling Protocols
The following diagram outlines the standard workflow for handling BBN, from preparation to

disposal.
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Preparation Phase

Experimental Phase

Post-Experiment & Disposal Phase

Spill Response

1. Don Required PPE
(Double Gloves, Goggles, Lab Coat)

2. Prepare Designated Area
(Fume Hood, Absorbent Pads)

3. Weigh/Dilute BBN
in Fume Hood

4. Transport in Secondary
Sealed Container

5. Perform Experiment
(e.g., Animal Administration)

6. Decontaminate Equipment
& Work Surfaces

Alert Personnel & Evacuate

If Spill Occurs

7. Collect Waste
(Solid & Liquid)

8. Dispose of Waste via
Chemical Waste Program

9. Doff PPE Correctly

Don Spill-Specific PPE

Contain Spill with
Absorbent Material

Clean Area with Detergent
& Water

Dispose of Contaminated
Materials as Chemical Waste

Click to download full resolution via product page

BBN Safe Handling and Disposal Workflow
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Step-by-Step Handling Procedures
Preparation:

Before handling, ensure you have received hazardous chemical training specific to this

SOP.[1]

Don the appropriate PPE as specified in the table above. Personnel with cut or scratched

skin should not work with BBN.[1]

Conduct all weighing, reconstitution, and dilutions inside a certified chemical fume hood

over absorbent pads.[1]

Transportation:

When transporting BBN, even within the lab, vials must be placed in a sealed, labeled,

and non-breakable secondary container.[1]

Administration (Animal Studies):

Use safe sharps procedures, such as Luer-lock syringes, and have a sharps container in

the immediate vicinity.[1]

Animals should be properly restrained or anesthetized during injection.[1]

Animals must be housed in filter-top cages marked as biohazards in a negative

pressurized IVC.[1]

Post-Procedure Decontamination:

Clean and decontaminate the fume hood and all equipment upon completion of tasks.[1]

Wipe down all potentially contaminated surfaces with a detergent solution followed by

clean water.[1]

Spill Response Plan
Immediate and correct response to a spill is critical.
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Minor Liquid Spills:

Wearing a gown, goggles, and double nitrile gloves, absorb the spill with absorbent pads.

[1]

Clean the spill area thoroughly with a detergent solution, followed by clean water.[1]

Place all contaminated materials in a plastic bag and then into the designated chemical

waste container.[1]

Powder or Major Spills:

In addition to the PPE for minor spills, a respirator must be worn.[1]

Contain and absorb the spill with vermiculite or other suitable absorbent material.[1][4]

Collect the waste and place it in a plastic bag for chemical waste disposal.[1]

Thoroughly clean the spill area with a detergent solution and then water, preventing runoff

into drains.[1]

Disposal Plan
All waste generated from procedures involving BBN is considered hazardous.

Waste Segregation: Collect all contaminated materials, including gloves, absorbent pads,

disposable labware, and animal bedding, in clearly labeled, sealed plastic bags.[1][2][8]

Containerization: Place the sealed bags into a designated, leak-proof chemical waste

container.

Disposal Protocol: Dispose of all BBN waste through your institution's environmental health

and safety (EHS) office, following all local, regional, and national regulations.[4][5] One

approved method may involve incineration by a licensed waste disposal company.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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